Cas no 1006461-43-3 (4-({(1,3-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline)

• Product Name: 4-({(1,3-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline
• CAS No: 1006461-43-3
• MF: C₁₅H₂₂N₄
• MW: 258.361982822418
• MDL: MFCD08698913
• CID: 3060713
• PubChem ID: 19626527
• Update Time: 2025-05-25

4-({(1,3-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-((((1,3-Dimethyl-1H-pyrazol-4-yl)methyl)amino)methyl)-N,N-dimethylaniline
• 4-({(1,3-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline
• 1006461-43-3
• GQB46143
• 4-[[(1,3-dimethylpyrazol-4-yl)methylamino]methyl]-N,N-dimethylaniline
• CHEMBL3487112
• N-[4-(DIMETHYLAMINO)BENZYL]-N-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
• 4-({[(1,3-DIMETHYLPYRAZOL-4-YL)METHYL]AMINO}METHYL)-N,N-DIMETHYLANILINE
• CS-0282599
• 4-({[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)-N,N-dimethylaniline
• AKOS000317958
• EN300-231086
• STK351385

• MDL： MFCD08698913
• Inchi： 1S/C15H22N4/c1-12-14(11-19(4)17-12)10-16-9-13-5-7-15(8-6-13)18(2)3/h5-8,11,16H,9-10H2,1-4H3
• InChI Key： CEYOJTKTZOJEAO-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)N(C)C)CC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 258.18444672Da
• Monoisotopic Mass: 258.18444672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-({(1,3-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline

4-({(1,3-Dimethyl-1H-Pyrazol-4-Yl)methylamino}Methyl)-N,N-Dimethylaniline: A Comprehensive Overview

The compound with CAS No. 1006461-43-3, known as 4-({(1,3-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring system with an aniline derivative, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. The pyrazole moiety is well-known for its ability to act as a bioisostere of nitrogen-containing heterocycles, which can enhance the pharmacokinetic properties of drugs. In particular, the dimethyl substitution on the pyrazole ring has been shown to improve the compound's stability and solubility, making it an attractive candidate for anti-cancer drug development. Researchers have explored its ability to inhibit key enzymes involved in tumor growth and metastasis.

Moreover, the N,N-dimethylaniline group in this compound contributes to its electronic properties, which are crucial for its interaction with biological targets. This group also enhances the molecule's lipophilicity, allowing it to cross cellular membranes more effectively. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets, further elucidating its potential therapeutic applications.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The combination of a pyrazole ring and an aniline derivative provides a platform for designing novel materials with unique electronic and optical properties. For instance, studies have demonstrated that this compound can be used as a precursor for synthesizing advanced polymers and organic semiconductors. These materials exhibit promising performance in organic electronics, such as field-effect transistors and light-emitting diodes.

The synthesis of 4-({(1,3-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline involves a multi-step process that combines principles from organic synthesis and catalysis. Recent breakthroughs in catalytic methods have made the synthesis more efficient and scalable, reducing production costs and improving yield. This has facilitated its wider adoption in both academic research and industrial applications.

Furthermore, the environmental impact of this compound has been a topic of recent research. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals used in agriculture and industry. Its biodegradability has also been assessed under various conditions, providing valuable insights into its sustainability profile.

In conclusion, 4-({(1,3-dimethyl-1H-pyrazol-4-yl)methylamino}methyl)-N,N-dimethylaniline (CAS No. 1006461-43-3) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery and materials science while maintaining a favorable environmental profile. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.